Potassium 1,1-dicyano-2-methoxy-2-oxoethanide
Overview
Description
Potassium 1,1-dicyano-2-methoxy-2-oxoethanide is a chemical compound with the molecular formula C5H3KN2O2 . It is available in the form of a powder .
Molecular Structure Analysis
The InChI code for this compound is1S/C5H3N2O2.K/c1-9-5(8)4(2-6)3-7;/h1H3;/q-1;+1 . The molecular weight of the compound is 162.19 . Physical And Chemical Properties Analysis
This compound is a powder . The compound’s molecular weight is 162.19 . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Chemical Synthesis and Methylation
Potassium 1,1-dicyano-2-methoxy-2-oxoethanide is utilized in the methylation of tertiary amines to form quaternary ammonium compounds, where it acts as the counterion. This methylation process involves the reaction with ethene-1,1,2,2-tetracarbonitrile (ETCN) in methanol, leading to the formation of quaternary ammonium compounds of 1,1-dicyano-2-methoxy-2-oxothane-1-ide within a single stage. The reaction is characterized by the formation of the 1,1-dicyano-2-methoxy-2-oxoethane-1-ide fragment with simultaneous N-methylation, indicating its significance in chemical synthesis processes (Sheverdov et al., 2018).
Material Science and Surface Chemistry
The compound shows potential in material science, especially in the study of surface interactions and chemical compositions. For instance, the interactions of thermally evaporated potassium atoms with poly(p-phenylene vinylene) (PPV) and its derivatives were studied, showing distinct charge transfer interactions and migration of bulk adsorbed oxygen to the surfaces during the potassium deposition process. This study sheds light on the interfacial reactions and the structural stability of materials in the presence of this compound (Li et al., 2001).
Supramolecular Chemistry
This compound plays a role in the formation of solid supramolecular complexes, illustrating its importance in the field of supramolecular chemistry. The reactions of substituted N-methoxynitroaniline derivatives with potassium hydroxide, in the presence of crown ethers, result in the formation of corresponding potassium salts and their solid supramolecular complexes. These complexes are pivotal in studying the UV/vis and 1H NMR spectra, offering insights into the conformational aspects and rotational barriers in molecular structures (Covaci et al., 2000).
Battery Technology
In the realm of energy storage, this compound contributes to the development of high-performance cathode materials for potassium-ion batteries. Studies have highlighted its role in enhancing the specific capacity, cycling stability, and redox potential of battery cathodes, indicating its potential for broad applications in potassium-ion batteries and large-scale electricity storage applications (Shi et al., 2021).
Safety and Hazards
The safety information for Potassium 1,1-dicyano-2-methoxy-2-oxoethanide indicates that it may be harmful if swallowed, inhaled, or in contact with skin . It may cause eye irritation and may be harmful if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
potassium;methyl 2,2-dicyanoacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3N2O2.K/c1-9-5(8)4(2-6)3-7;/h1H3;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPALUHUOAZSBRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)[C-](C#N)C#N.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3KN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
114907-94-7 |
Source
|
| Record name | potassium 1,1-dicyano-2-methoxy-2-oxoethanide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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